Cas no 677759-21-6 (1-(3-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole)

1-(3-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole structure
677759-21-6 structure
Product Name:1-(3-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole
CAS No:677759-21-6
MF:C10H10N4O2
MW:218.2120013237
MDL:MFCD04049597
CID:3059463
PubChem ID:4773398
Update Time:2025-04-21

1-(3-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Methyl-benzyl)-3-nitro-1H-[1,2,4]triazole
    • 1-(3-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole
    • 1-(3-methylbenzyl)-3-nitro-1H-1,2,4-triazole
    • EN300-229768
    • 677759-21-6
    • 1-[(3-methylphenyl)methyl]-3-nitro-1,2,4-triazole
    • 1-[(3-methylphenyl)methyl]-3-nitro-1H-1,2,4-triazole
    • AKOS015922061
    • STK305115
    • CS-0280484
    • AKOS000310666
    • MDL: MFCD04049597
    • Inchi: 1S/C10H10N4O2/c1-8-3-2-4-9(5-8)6-13-7-11-10(12-13)14(15)16/h2-5,7H,6H2,1H3
    • InChI Key: YZGZEYNNRSNAPT-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1N=CN(CC2C=CC=C(C)C=2)N=1)=O

Computed Properties

  • Exact Mass: 218.08037557Da
  • Monoisotopic Mass: 218.08037557Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 76.5Ų

1-(3-methylphenyl)methyl-3-nitro-1H-1,2,4-triazole Pricemore >>

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